Cas no 106209-10-3 (N-(1-naphthalen-1-ylethyl)benzamide)
106209-10-3 structure
Product Name:N-(1-naphthalen-1-ylethyl)benzamide
CAS No:106209-10-3
MF:C19H17NO
MW:275.344384908676
CID:1173610
PubChem ID:4420232
Update Time:2025-04-20
N-(1-naphthalen-1-ylethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-naphthalen-1-ylethyl)benzamide
- Benzamide, N-[1-(1-naphthalenyl)ethyl]-
- ACMC-20m9uq
- AC1NA2MZ
- AC1Q2BHJ
- Oprea1_297546
- Oprea1_499550
- CTK0G3628
- AKOS007984084
- Benzamide, N-[1-(1-naphthalenyl)ethyl]-; ACMC-20m9uq; AC1NA2MZ; AC1Q2BHJ; Oprea1_297546; Oprea1_499550; CTK0G3628; AKOS007984084;
- DTXSID30403101
- N-[1-(naphthalen-1-yl)ethyl]benzamide
- Z28862265
- 106209-10-3
- N-[1-(1-Naphthyl)ethyl]benzamide
- N-(1-(Naphthalen-1-yl)ethyl)benzamide
- 106145-06-6
-
- Inchi: 1S/C19H17NO/c1-14(20-19(21)16-9-3-2-4-10-16)17-13-7-11-15-8-5-6-12-18(15)17/h2-14H,1H3,(H,20,21)
- InChI Key: SWXCAPQLMYZZTK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NC(C)C1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 275.13111
- Monoisotopic Mass: 275.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: 4.90560
N-(1-naphthalen-1-ylethyl)benzamide Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
106209-10-3 (N-(1-naphthalen-1-ylethyl)benzamide) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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